Cas no 2228398-88-5 (1-(Quinolin-7-yl)ethane-1,2-diol)

• Product Name: 1-(Quinolin-7-yl)ethane-1,2-diol
• CAS No: 2228398-88-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5748809
• PubChem ID: 165680338
• Update Time: 2025-05-24

1-(Quinolin-7-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 2228398-88-5
• EN300-1759072
• 1-(quinolin-7-yl)ethane-1,2-diol
• 1-(Quinolin-7-yl)ethane-1,2-diol

• Inchi： 1S/C11H11NO2/c13-7-11(14)9-4-3-8-2-1-5-12-10(8)6-9/h1-6,11,13-14H,7H2
• InChI Key： HQJFMOPWYHAPEH-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.4Ų

Additional information on 1-(Quinolin-7-yl)ethane-1,2-diol

Introduction to 1-(Quinolin-7-yl)ethane-1,2-diol (CAS No: 2228398-88-5)

1-(Quinolin-7-yl)ethane-1,2-diol, identified by the Chemical Abstracts Service Number (CAS No) 2228398-88-5, is a significant compound in the realm of medicinal chemistry and pharmacological research. This molecule, featuring a quinoline moiety linked to an ethane diol backbone, has garnered attention due to its unique structural properties and potential biological activities. The quinoline scaffold is well-known for its presence in various bioactive natural products and pharmaceuticals, while the ethane-1,2-diol moiety introduces hydroxyl groups that can participate in hydrogen bonding and other critical interactions with biological targets.

The synthesis and characterization of 1-(Quinolin-7-yl)ethane-1,2-diol have been subjects of considerable interest in recent years. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging modern techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry. These advancements have not only improved the accessibility of the compound but also enabled the exploration of its derivatives, which may exhibit enhanced or modified biological properties.

One of the most compelling aspects of 1-(Quinolin-7-yl)ethane-1,2-diol is its potential as a lead compound in drug discovery. The quinoline ring is a privileged scaffold in medicinal chemistry, with numerous examples of quinoline-based drugs that have demonstrated efficacy in treating infections, cancer, and other diseases. The addition of the ethane-1,2-diol group introduces additional functionalization possibilities, allowing for the creation of molecules that can interact with biological systems in multiple ways. This dual functionality makes 1-(Quinolin-7-yl)ethane-1,2-diol a versatile building block for designing novel therapeutic agents.

Recent studies have begun to unravel the pharmacological profile of 1-(Quinolin-7-yl)ethane-1,2-diol. Initial investigations suggest that this compound may exhibit antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. The hydroxyl groups on the ethane diol backbone could interact with bacterial cell walls or fungal membranes, disrupting essential biological processes. Furthermore, the quinoline moiety may interfere with vital enzymatic pathways in microorganisms, providing another mechanism of action.

Another area of interest is the potential anticancer activity of 1-(Quinolin-7-yl)ethane-1,2-diol. Quinoline derivatives have shown promise in inhibiting tumor growth by targeting specific molecular pathways involved in cancer progression. The ethane diol group could enhance solubility and bioavailability, improving the compound's ability to reach its target sites within cancer cells. Preclinical studies are currently underway to evaluate these effects more thoroughly and to identify optimal dosing regimens.

The chemical properties of 1-(Quinolin-7-yl)ethane-1,2-diol also make it an attractive candidate for use as an intermediate in more complex synthetic schemes. Its reactive functional groups allow for further modifications through various chemical transformations, enabling the creation of libraries of derivatives with tailored properties. This flexibility is particularly valuable in high-throughput screening programs aimed at identifying novel bioactive compounds.

In conclusion, 1-(Quinolin-7-yilethane - 1 , 2 - diol (CAS No: 2228398 - 88 - 5 ) represents a promising compound with significant potential in medicinal chemistry and drug discovery . Its unique structural features , coupled with its diverse biological activities , make it a valuable asset for researchers exploring new therapeutic strategies . As further studies continue to elucidate its mechanisms of action and optimize its synthesis , this molecule is poised to play a crucial role in the development of next-generation pharmaceuticals .